3-cyano-N-(isochroman-3-ylmethyl)benzamide
Overview
Description
“3-cyano-N-(isochroman-3-ylmethyl)benzamide” is a complex organic compound. It contains a benzamide group, which is a common moiety in pharmaceuticals due to its bioactivity . The compound also contains a cyano group and an isochroman group.
Molecular Structure Analysis
The molecular formula of “3-cyano-N-(isochroman-3-ylmethyl)benzamide” is C18H16N2O2, and its molecular weight is 292.338.Chemical Reactions Analysis
Benzamides, including “3-cyano-N-(isochroman-3-ylmethyl)benzamide”, can undergo various chemical reactions. For instance, they can react with common bidentate reagents to form a variety of heterocyclic compounds .Scientific Research Applications
Colorimetric Sensing
A study on N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives demonstrated their utility in colorimetric sensing of fluoride anions. These compounds, upon interaction with fluoride ions, exhibit a significant color transition visible to the naked eye, indicating their potential application in environmental monitoring and analytical chemistry (Younes et al., 2020).
Catalytic Reactions
Research into the oxidative cycloaddition of benzamides and alkynes, facilitated by Rh(III) catalysts, highlights the versatility of benzamide derivatives in synthesizing complex isoquinolone structures. This process is significant in medicinal chemistry, offering a pathway to new compounds with potential biological activities (Hyster & Rovis, 2010).
Selective Hydrogenation
A catalytic study involving Pd nanoparticles supported on mesoporous graphitic carbon nitride (Pd@mpg-C3N4) demonstrated high activity and selectivity in the hydrogenation of phenolic compounds to cyclohexanone derivatives, an important industrial process. The catalyst's efficiency in aqueous media without additives marks a significant advancement in green chemistry and catalysis (Wang et al., 2011).
Anticancer Potential
Benzamide derivatives, specifically those radiolabeled for targeting melanotic melanoma, have shown promise in nuclear medicine for imaging and potential therapeutic applications. The high uptake and toxicity against melanoma cells underscore the therapeutic potential of these compounds in targeted drug delivery systems (Wolf et al., 2004).
Future Directions
properties
IUPAC Name |
3-cyano-N-(3,4-dihydro-1H-isochromen-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c19-10-13-4-3-7-15(8-13)18(21)20-11-17-9-14-5-1-2-6-16(14)12-22-17/h1-8,17H,9,11-12H2,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUVRCKILJMSTJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2=CC=CC=C21)CNC(=O)C3=CC=CC(=C3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyano-N-(isochroman-3-ylmethyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide](/img/structure/B2417195.png)
![3-[(2,3-dimethoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]-2-methyl-1H-indole](/img/structure/B2417197.png)
![(E)-4-methyl-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzenesulfonamide](/img/structure/B2417199.png)
![1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]piperazine](/img/structure/B2417201.png)
![N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)oxalamide](/img/structure/B2417202.png)
![2-((9-(4-Butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone](/img/no-structure.png)
![N-[3-(6-methoxypyridazin-3-yl)phenyl]-3,4-dimethylbenzenesulfonamide](/img/structure/B2417206.png)
